Cas no 343373-76-2 ((7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 4-chlorobenzoate)

• Product Name: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 4-chlorobenzoate
• CAS No: 343373-76-2
• MF: C₁₄H₁₁ClO₄S₂
• MW: 342.817740678787
• CID: 5269839
• Update Time: 2026-03-09

(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 1,1-DIOXO-1,2,3,4-TETRAHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-4-YL 4-CHLOROBENZENECARBOXYLATE
• 1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl 4-chlorobenzoate
• 1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 4-chlorobenzenecarboxylate
• (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 4-chlorobenzoate
• Oprea1_359209

• Inchi： 1S/C14H11ClO4S2/c15-10-3-1-9(2-4-10)13(16)19-12-6-8-21(17,18)14-11(12)5-7-20-14/h1-5,7,12H,6,8H2
• InChI Key： FYUXQRCYLXIXGK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(=O)OC1C2C=CSC=2S(CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 494
• XLogP3: 3.3
• Topological Polar Surface Area: 97.1

Additional information on (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 4-chlorobenzoate

Exploring the Chemical Properties and Applications of (7,7-Dioxo-5,6-Dihydro-4H-Thieno[2,3-b]Thiopyran-4-Yl) 4-Chlorobenzoate (CAS No. 343373-76-2)

The compound (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 4-chlorobenzoate with CAS number 343373-76-2 is a fascinating molecule that has garnered attention in the field of organic chemistry due to its unique structure and potential applications. This compound belongs to the class of benzoates and features a thienothiopyran ring system with a dioxo substitution pattern. The presence of the 4-chlorobenzoate group adds further complexity to its molecular architecture.

Recent studies have highlighted the importance of such compounds in various chemical reactions and material sciences. The thienothiopyran framework is known for its ability to undergo a range of transformations, making it a valuable substrate for synthesizing more complex molecules. For instance, researchers have explored the use of this compound in the development of advanced materials with tailored electronic properties.

One of the key aspects of (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 4-chlorobenzoate is its reactivity under different conditions. The dioxo groups on the thienothiopyran ring are highly electrophilic, making them susceptible to nucleophilic attacks. This property has been exploited in various synthetic pathways to construct biologically active molecules and functional materials.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C, which is relatively high for organic compounds of similar complexity. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-phase reactions. The compound's UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic devices.

The synthesis of (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 4-chlorobenzoate involves a multi-step process that typically begins with the preparation of the thienothiopyran precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

From an application standpoint, this compound has shown promise in the field of drug discovery. Its ability to interact with biological targets such as enzymes and receptors makes it a candidate for developing novel therapeutic agents. Additionally, its unique electronic properties make it a potential candidate for use in organic electronics and photonics.

In conclusion, (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-Yl) 4-Chlorobenzoate (CAS No. 343373-76) is a versatile compound with a wide range of applications across multiple disciplines. As research continues to uncover its full potential, this molecule is expected to play an increasingly important role in both academic and industrial settings.